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Compound of Interest

Compound Name:
2-Bromo-4-methoxy-6-

methylpyrimidine

Cat. No.: B571432 Get Quote

Disclaimer: This document is an in-depth technical guide intended for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 2-Bromo-4-
methoxy-6-methylpyrimidine (CAS No. 56545-10-9) was not publicly available at the time of

this writing. The safety and handling information herein is compiled from data on structurally

analogous compounds and general principles of laboratory safety for handling potentially

hazardous chemicals. This guide should be used as a precautionary tool, and a comprehensive

risk assessment should be conducted by qualified personnel before handling this compound.

Compound Identification and Properties
2-Bromo-4-methoxy-6-methylpyrimidine is a heterocyclic organic compound.[1] It is utilized

in the synthesis of more complex organic molecules, particularly in the development of

pharmaceuticals and agrochemicals.[2]
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Identifier Value

CAS Number 56545-10-9

Molecular Formula C₆H₇BrN₂O[1][3]

Molecular Weight 203.04 g/mol [1]

Physical State
Not definitively documented; likely a solid or

liquid at room temperature.

Boiling Point 312.5°C at 760 mmHg (Predicted)[2]

Storage Conditions Store at 2-8°C under an inert atmosphere.[1][2]

Presumed Hazard Classification and Safety
Precautions
The following GHS classification is presumed based on data from structurally similar

brominated and methoxylated aromatic compounds.

GHS Hazard Classification (Presumed)
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.

Signal Word: Warning

Hazard Pictograms:

Precautionary Statements (Presumed)
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Type Statement Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.
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P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of PPE. The following are

minimum recommendations:

Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to EN

166 (EU) or NIOSH (US) standards.

Skin Protection:

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile, neoprene) that

have been inspected prior to use.

Body Protection: Wear a flame-retardant laboratory coat. For larger quantities or tasks with

a higher risk of splashing, chemical-resistant aprons or suits may be necessary.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, use a full-face respirator

with an appropriate organic vapor cartridge.
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Safe Handling and Storage Protocol
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure all personnel are trained on the potential hazards and emergency procedures.

Verify that safety equipment, including eyewash stations and safety showers, is accessible

and functional.

Handling:

Handle the compound in a well-ventilated area, preferably within a certified chemical fume

hood.

Avoid the formation of dust or aerosols.

Ground all equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, separate from incompatible materials such as

strong oxidizing agents.

Follow the recommended storage conditions of 2-8°C under an inert atmosphere.[1][2]

Emergency Procedures
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Situation Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert, non-combustible

material (e.g., sand, vermiculite). Collect the

absorbed material into a suitable, sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish. Do not use a solid

water stream. Firefighters should wear self-

contained breathing apparatus (SCBA) and full

protective gear.

Visualized Workflows
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Caption: A standard workflow for handling potentially hazardous chemicals in a laboratory

setting.
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Caption: Logical relationship between identified potential hazards and corresponding control

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Bromo-4-
methoxy-6-methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571432#2-bromo-4-methoxy-6-methylpyrimidine-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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